Cas no 63963-40-6 (4-Quinazolinamine,2-(methylthio)-)

2-(Methylthio)-4-quinazolinamine is a quinazoline derivative characterized by the presence of a methylthio group at the 2-position and an amine group at the 4-position of the quinazoline core. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of heterocyclic compounds with potential biological activity. Its structural features make it valuable for modifications aimed at enhancing binding affinity or selectivity in medicinal chemistry applications. The methylthio substituent contributes to its reactivity in nucleophilic substitution reactions, while the amine group allows for further functionalization. This compound is typically handled under controlled conditions due to its sensitivity to oxidation and moisture.
4-Quinazolinamine,2-(methylthio)- structure
63963-40-6 structure
Product Name:4-Quinazolinamine,2-(methylthio)-
CAS No:63963-40-6
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00799294
CID:522952
PubChem ID:693785
Update Time:2025-05-28

4-Quinazolinamine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine,2-(methylthio)-
    • 2-methylsulfanylquinazolin-4-amine
    • 4-AMINO-2-METHYLTHIO-QUINAZOLINE
    • 2-(methylsulfanyl)-4-quinazolinamine
    • 2-(Methylthio)-4-Quinazolinamine
    • 2-Methylmercapto-chinazolin-4-ylamin
    • 2-methylsulfanyl-quinazolin-4-ylamine
    • 2-methylthioquinazoline-4-ylamine
    • 4-amino-2-methylthioquinazoline
    • 4-quinazolinamine,2-(methylthio)
    • DTXSID20351228
    • CCG-46169
    • AKOS005167210
    • DB-054586
    • 63963-40-6
    • 4-quinazolinamine, 2-(methylthio)-
    • FS-1220
    • SCHEMBL3816236
    • CS-0331507
    • 4-amino-2-methylmercaptoquinazoline
    • 2-(methylthio)quinazolin-4-amine
    • HMS1661E01
    • MFCD00799294
    • 2-(methylsulfanyl)quinazolin-4-amine
    • SR-01000635881-1
    • J-506465
    • 4-amino-2-methylthio-quinazoline, AldrichCPR
    • MDL: MFCD00799294
    • Inchi: 1S/C9H9N3S/c1-13-9-11-7-5-3-2-4-6(7)8(10)12-9/h2-5H,1H3,(H2,10,11,12)
    • InChI Key: MXRPUVYQSUYFTH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=C2C=CC=CC2=N1)N

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.1A^2

Experimental Properties

  • Color/Form: Quasi white to yellowish white crystalline powder
  • Density: 1.1906 (rough estimate)
  • Melting Point: 233-235 °C
  • Boiling Point: 432.9 °C at 760 mmHg
  • Flash Point: 215.6 °C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 77.10000
  • LogP: 2.51510
  • Solubility: Slightly soluble in water.

4-Quinazolinamine,2-(methylthio)- Security Information

4-Quinazolinamine,2-(methylthio)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Quinazolinamine,2-(methylthio)- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63963-40-6)4-氨基-2-甲基巯基喹唑啉
Order Number:LE1710883
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:63963-40-6)4-氨基-2-甲基巯基喹唑啉
LE1710883
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email